Cas no 1040645-10-0 (2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide)

• Product Name: 2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide
• CAS No: 1040645-10-0
• MF: C₂₀H₁₅FN₂O₃
• MW: 350.343108415604
• CID: 6153903
• PubChem ID: 25851309
• Update Time: 2025-11-02

2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide
• 2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]benzamide
• AKOS024498106
• 2-fluoro-N-(1-(furan-2-carbonyl)indolin-6-yl)benzamide
• 1040645-10-0
• VU0635605-1
• F5098-0521

• Inchi： 1S/C20H15FN2O3/c21-16-5-2-1-4-15(16)19(24)22-14-8-7-13-9-10-23(17(13)12-14)20(25)18-6-3-11-26-18/h1-8,11-12H,9-10H2,(H,22,24)
• InChI Key： SWNONSKQGRMGEA-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NC1C=CC2=C(C=1)N(C(C1=CC=CO1)=O)CC2)=O

Computed Properties

• Exact Mass: 350.10667051g/mol
• Monoisotopic Mass: 350.10667051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide

Comprehensive Overview of 2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide (CAS No. 1040645-10-0)

2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide (CAS No. 1040645-10-0) is a specialized organic compound with a unique molecular structure that combines a fluorobenzamide moiety with a furan-carbonyl-substituted dihydroindole framework. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and development. The presence of both fluoro and furan groups in its structure makes it a promising candidate for modulating biological activity and enhancing molecular interactions.

The compound's CAS number 1040645-10-0 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Researchers and industry professionals often search for this compound using variations of its name, such as "2-fluoro-N-indolylbenzamide derivative" or "furan-2-carbonyl dihydroindole benzamide," highlighting the importance of incorporating these long-tail keywords for SEO optimization. The growing interest in fluorinated compounds and heterocyclic scaffolds in medicinal chemistry further underscores the relevance of this molecule in contemporary research.

From a structural perspective, 2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide exhibits intriguing features. The fluoro substituent on the benzamide ring can influence electronic distribution and binding affinity, while the furan-2-carbonyl group attached to the dihydroindole core may contribute to its metabolic stability and solubility. These attributes make it a valuable scaffold for designing novel therapeutic agents, particularly in areas like kinase inhibition and GPCR modulation, which are hot topics in drug discovery.

In recent years, the demand for fluorinated heterocycles has surged, driven by their utility in developing targeted therapies and precision medicine. Searches for terms like "fluoro-substituted benzamide applications" and "dihydroindole derivatives in drug design" reflect this trend. The compound's potential role in addressing unmet medical needs, such as neurodegenerative diseases and oncology, aligns with these industry priorities, making it a subject of ongoing investigation.

From a synthetic chemistry standpoint, 2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide offers opportunities for structure-activity relationship (SAR) studies. Researchers frequently explore modifications to its furan or benzamide components to optimize pharmacological properties. Queries such as "how to synthesize fluorobenzamide derivatives" or "furan-carbonyl indole analogs" are common in academic and industrial settings, emphasizing the need for detailed technical discussions around this compound.

The compound's physicochemical properties, including its logP, hydrogen bonding capacity, and molecular weight, are critical for its application in drug development. These parameters influence its bioavailability and blood-brain barrier permeability, which are key considerations in central nervous system (CNS) drug design. As the pharmaceutical industry increasingly focuses on CNS-targeted therapies, understanding these aspects of CAS No. 1040645-10-0 becomes even more pertinent.

Market dynamics for 2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide are shaped by the broader trends in small molecule therapeutics and fragment-based drug discovery. With the rise of AI-driven drug design and computational chemistry, compounds like this are frequently screened in virtual libraries for their potential to bind to novel targets. Searches related to "fluorinated compounds in AI drug discovery" or "dihydroindole scaffolds for fragment optimization" highlight the intersection of this molecule with cutting-edge technologies.

In conclusion, 2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide (CAS No. 1040645-10-0) represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with the therapeutic potential of its fluorobenzamide and dihydroindole motifs, positions it as a valuable tool for researchers exploring new frontiers in drug development. By addressing frequently searched topics like "role of fluorine in drug design" and "heterocyclic compounds in pharmaceuticals," this overview aims to provide both technical depth and SEO-optimized content for a diverse audience.